Cas no 17380-65-3 (1-Phenylcyclobutanecarboxamide)

• Product Name: 1-Phenylcyclobutanecarboxamide
• CAS No: 17380-65-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD10664451
• CID: 1056913
• PubChem ID: 20140034
• Update Time: 2025-04-20

1-Phenylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Phenylcyclobutanecarboxamide
• 1-phenyl-Cyclobutanecarboxamide
• 1-Pcba
• 1-phenylcyclobutanamine
• 1-Phenyl-cyclobutancarbonsaeure-amid
• 1-Phenylcyclobutancarboxamid
• 1-phenyl-cyclobutanecarboxylic acid amide
• 1-Phenylcyclobutylamin
• 1-Phenylcyclobutylamine
• Cyclobutanamine,1-phenyl
• CS-0448387
• TS-02427
• AKOS009139382
• 17380-65-3
• SY017199
• 1-phenylcyclobutane-1-carboxamide
• AC4712
• MFCD10664451
• DA-16884
• SCHEMBL2184245
• A881738
• Cyclobutanecarboxamide, 1-phenyl-

• MDL： MFCD10664451
• Inchi： 1S/C11H13NO/c12-10(13)11(7-4-8-11)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,12,13)
• InChI Key： KZCPOWPDHIZKIV-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCC1)N

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 44.08000
• LogP: 2.74330